Cas no 188953-20-0 (Oct-2-en-3-ol)

• Product Name: Oct-2-en-3-ol
• CAS No: 188953-20-0
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 2786015
• PubChem ID: 71348348
• Update Time: 2024-03-01

Oct-2-en-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-Octen-3-ol
• oct-2-en-3-ol
• SCHEMBL11224288
• 188953-20-0
• DTXSID90774248
• Oct-2-en-3-ol

• Inchi： 1S/C8H16O/c1-3-5-6-7-8(9)4-2/h4,9H,3,5-7H2,1-2H3
• InChI Key： UIRVMCAAPSEQTC-UHFFFAOYSA-N
• SMILES： OC(=CC)CCCCC

Computed Properties

• Exact Mass: 128.120115130g/mol
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 84.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Enols